Cas no 497-92-7 (Cyclopropanecarboxylic acid,3-(3-methoxy-2-methyl-3-oxo-1-propen-1-yl)-2,2-dimethyl-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester)

• Product Name: Cyclopropanecarboxylic acid,3-(3-methoxy-2-methyl-3-oxo-1-propen-1-yl)-2,2-dimethyl-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester
• CAS No: 497-92-7
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 324954
• PubChem ID: 10427734
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid,3-(3-methoxy-2-methyl-3-oxo-1-propen-1-yl)-2,2-dimethyl-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid,3-(3-methoxy-2-methyl-3-oxo-1-propen-1-yl)-2,2-dimethyl-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester
• (2-methyl-4-oxo-3-prop-2-enylcyclopent-2-en-1-yl) 3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• AllethrinII
• Cyclopropanecarboxylic acid,3-(3-methoxy-2-methyl-3-oxo-1-propen-1-yl)-2,2-dimethyl-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclo
• 3-(3-Methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethylcyclopropanecarboxylicAcid 2-Methyl-4-oxo-3-(2-propenyl)-2-cyclopenten-1-yl Ester
• Allethrolone Ester of Chrysanthemumdicarboxylic Acid Monomethyl Ester
• 497-92-7
• UNII-5P744UB37O
• 3-allyl-2-methyl-4-oxocyclopent-2-en-1-yl (E)-3-(3-methoxy-2-methyl-3-oxoprop-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylate
• ALLETHRIN-II
• Allethrin II
• Rethrin II
• DTXSID901016596
• trans-(E)-Allethrin II
• Allethrin 2
• 3-(3-METHOXY-2-METHYL-3-OXO-1-PROPENYL)-2,2-DIMETHYLCYCLOPROPANECARBOXYLIC ACID 2-METHYL-4-OXO-3-(2-PROPENYL)-2-CYCLOPENTEN-1-YL ESTER
• SCHEMBL1841072
• ENT-17510
• CYCLOPROPANECARBOXYLIC ACID, 3-(3-METHOXY-2-METHYL-3-OXO-1-PROPEN-1-YL)-2,2-DIMETHYL-, 2-METHYL-4-OXO-3-(2-PROPEN-1-YL)-2-CYCLOPENTEN-1-YL ESTER
• 5P744UB37O
• ALLETHRIN-II [MI]
• Q27262682

• Inchi： 1S/C20H26O5/c1-7-8-13-12(3)16(10-15(13)21)25-19(23)17-14(20(17,4)5)9-11(2)18(22)24-6/h7,9,14,16-17H,1,8,10H2,2-6H3/b11-9+
• InChI Key： WZRUHNUBXOTVHG-PKNBQFBNSA-N
• SMILES： O(C1C(C)=C(CC=C)C(C1)=O)C(C1C(/C=C(/C(=O)OC)\C)C1(C)C)=O

Computed Properties

• Exact Mass: 346.17808
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.12
• Boiling Point: 438.5°Cat760mmHg
• Flash Point: 189.3°C
• Refractive Index: nD20.6 1.5156
• PSA: 69.67

Cyclopropanecarboxylic acid,3-(3-methoxy-2-methyl-3-oxo-1-propen-1-yl)-2,2-dimethyl-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).